Cas no 1696019-75-6 (2-(3-methoxypyrrolidin-1-yl)aniline)

• Product Name: 2-(3-methoxypyrrolidin-1-yl)aniline
• CAS No: 1696019-75-6
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5579911
• Update Time: 2025-10-19

2-(3-methoxypyrrolidin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(3-methoxy-1-pyrrolidinyl)-
• 2-(3-Methoxypyrrolidin-1-yl)aniline
• 2-(3-methoxypyrrolidin-1-yl)aniline

• Inchi： 1S/C11H16N2O/c1-14-9-6-7-13(8-9)11-5-3-2-4-10(11)12/h2-5,9H,6-8,12H2,1H3
• InChI Key： CMZUQEBRJFNGMQ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC=C1N1CCC(OC)C1

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 322.6±37.0 °C(Predicted)
• pka: 6.45±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(3-methoxypyrrolidin-1-yl)aniline

Introduction to 2-(3-methoxypyrrolidin-1-yl)aniline (CAS No. 1696019-75-6) and Its Emerging Applications in Chemical Biology

2-(3-methoxypyrrolidin-1-yl)aniline, identified by the chemical abstracts service number CAS No. 1696019-75-6, is a heterocyclic amine derivative that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrrolidine-based molecules, which are widely recognized for their versatility in pharmaceutical and agrochemical applications. The presence of a methoxy group at the 3-position of the pyrrolidine ring and an aniline moiety at the 2-position introduces distinct electronic and steric characteristics, making it a promising candidate for further investigation.

The structure of 2-(3-methoxypyrrolidin-1-yl)aniline features a rigid pyrrolidine core linked to an aromatic aniline group, which can facilitate interactions with biological targets such as enzymes and receptors. The methoxy group at the 3-position of the pyrrolidine ring not only influences the compound's solubility but also modulates its reactivity, enabling diverse functionalization strategies. These structural features make it an attractive scaffold for designing novel bioactive molecules.

In recent years, there has been a growing interest in pyrrolidine derivatives as pharmacophores due to their ability to modulate various biological pathways. The biological activity of 2-(3-methoxypyrrolidin-1-yl)aniline has been explored in several preclinical studies, where it has shown potential in inhibiting specific enzymes and interacting with target proteins. For instance, preliminary research suggests that this compound may exhibit inhibitory effects on certain kinases, which are critical in cellular signaling pathways associated with cancer and inflammation.

One of the most compelling aspects of 2-(3-methoxypyrrolidin-1-yl)aniline is its potential as a drug development candidate. The compound's ability to selectively interact with biological targets while maintaining low toxicity makes it an ideal candidate for further optimization. Researchers have been particularly interested in its role in modulating the activity of enzymes involved in metabolic disorders, such as those related to diabetes and obesity. The pharmacokinetic properties of this molecule have also been studied, revealing favorable absorption, distribution, metabolism, and excretion (ADME) profiles that could enhance its therapeutic efficacy.

The synthesis of 2-(3-methoxypyrrolidin-1-yl)aniline has been optimized through various synthetic routes, including nucleophilic substitution reactions and catalytic hydrogenation processes. These methods have enabled the production of high-purity compounds suitable for both laboratory research and industrial-scale applications. The efficiency and scalability of these synthetic pathways are crucial for advancing the compound's development into a viable therapeutic agent.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(3-methoxypyrrolidin-1-yl)aniline's interactions with biological targets. Molecular docking studies have identified key binding pockets on target proteins, providing insights into how this compound exerts its biological effects. These computational approaches have accelerated the drug discovery process by allowing researchers to predict the efficacy and selectivity of potential drug candidates before conducting expensive experimental trials.

The toxicological profile of 2-(3-methoxypyrrolidin-1-yl)aniline has been thoroughly evaluated through in vitro and in vivo studies. These investigations have revealed that the compound exhibits low acute toxicity at therapeutic doses, suggesting its potential for safe clinical use. However, further long-term studies are necessary to fully assess its safety profile and any possible side effects associated with chronic exposure.

In conclusion, 2-(3-methoxypyrrolidin-1-yl)aniline (CAS No. 1696019-75-6) represents a significant advancement in the field of chemical biology. Its unique structural features, combined with promising biological activities, make it a valuable asset for drug discovery efforts targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.